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Compound of Interest

Compound Name: Chlorodimethylvinylsilane

Cat. No.: B155262

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
chlorodimethylvinylsilane (CAS No: 1719-58-0), a versatile organosilicon compound. With
applications ranging from the synthesis of silicone polymers to its use as a coupling agent, a
thorough understanding of its physical characteristics is essential for its effective application in
research and development.[1][2]

Physical and Chemical Properties

Chlorodimethylvinylsilane is a clear, colorless to light yellow liquid.[1] It is characterized by
the chemical formula C4HoCISi and a molecular weight of 120.65 g/mol .[1][3] A key feature of
this compound is its dual functionality, imparted by the vinyl group (-CH=CHz) and the reactive
chlorosilane moiety (—Si—Cl). This makes it a valuable intermediate in various chemical
syntheses, including the production of specialized silicone polymers and resins,
silaheterocycles, and chelating ligands.[2][4]

Quantitative Data Summary

The physical properties of chlorodimethylvinylsilane are well-documented in the literature.
The following table summarizes its boiling point and density from various sources.
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Physical Property Value Conditions
at standard atmospheric
Boiling Point 82-83 °C pressure (literature value)[3][5]
[61[71[8]
82 °C (literature value)[1]
) at 25 °C (literature value)[3][5]
Density 0.874 g/mL
[61[71[8]
0.89 g/mL Not specified[1]
0.883 g/mL Not specified[9]

Experimental Protocols

While the provided search results cite literature values for boiling point and density, they do not

detail the specific experimental protocols used for the determination of these values for

chlorodimethylvinylsilane. However, standard methodologies for these measurements are

well-established.

General Protocol for Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. A common laboratory method for

determining the boiling point of a compound like chlorodimethylvinylsilane is distillation.

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: The liquid sample is placed in the round-bottom flask with boiling chips

to ensure smooth boiling.

Heating: The flask is gently heated.

Observation: The temperature is recorded when the liquid is boiling, and a stable

temperature is observed on the thermometer as the vapor condenses and is collected in the

receiving flask. This stable temperature is the boiling point.
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General Protocol for Density Determination

Density is the mass of a substance per unit volume. It is typically measured using a
pycnhometer or a hydrometer.

Mass Measurement: The mass of a clean, dry pycnometer is accurately measured.
 Filling: The pycnometer is filled with the liquid sample, ensuring no air bubbles are present.

o Temperature Control: The pycnometer and its contents are brought to a specific temperature
(e.g., 25 °C) in a water bath.[3][5][6][7][8]

e Volume Adjustment: The volume is adjusted to the calibration mark on the pycnometer.
e Final Mass Measurement: The mass of the filled pycnometer is measured.

o Calculation: The density is calculated by dividing the mass of the liquid (mass of filled
pycnhometer minus the mass of the empty pycnometer) by the known volume of the
pycnometer.

Synthesis of Chlorodimethylvinylsilane via Grignard
Reaction

Several methods for the synthesis of chlorodimethylvinylsilane have been reported, including
the Grignard method.[10] This method involves the reaction of a Grignard reagent with a
chlorosilane.

A common approach involves the reaction of dimethyldichlorosilane with vinyl magnesium
bromide or vinyl magnesium chloride in a tetrahydrofuran (THF) solvent at room temperature.
[10]
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Caption: Synthesis of Chlorodimethylvinylsilane via the Grignard Reaction.

Reactivity and Handling

Chlorodimethylvinylsilane is a reactive compound, particularly sensitive to moisture, which
can cause hydrolysis of the silicon-chlorine bond. Therefore, it should be handled and stored
under dry, inert conditions. Its reactivity is also what makes it a valuable building block in
organic and materials synthesis. The vinyl group allows for polymerization and cross-coupling
reactions, while the chlorosilane group readily undergoes nucleophilic substitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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